5-Cyclopropoxypyridine-2,4-disulfonamide

• Molecular Formula: C8H11N3O5S2
• Molecular Weight: 293.3 g/mol
• IUPAC Name: 5-cyclopropyloxypyridine-2,4-disulfonamide
• InChI: InChI=1S/C8H11N3O5S2/c9-17(12,13)7-3-8(18(10,14)15)11-4-6(7)16-5-1-2-5/h3-5H,1-2H2,(H2,9,12,13)(H2,10,14,15)
• InChI Key: HQYGZUXTQGSOOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2S(=O)(=O)N)S(=O)(=O)N

Description

5-Cyclopropoxypyridine-2,4-disulfonamide is a heterocyclic compound featuring a pyridine ring substituted with a cyclopropoxy group at position 5 and sulfonamide moieties at positions 2 and 4. Its molecular formula is C₈H₁₁N₃O₅S₂, with an estimated molecular weight of 296.3 g/mol (calculated based on structural analysis).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxypyridine-2,4-disulfonamide typically involves the following steps:

Sulfonation: The sulfonamide groups are introduced via sulfonation reactions, which involve the reaction of the pyridine derivative with sulfonyl chlorides in the presence of a base such as pyridine or triethylamine.

Industrial Production Methods: Industrial production of 5-Cyclopropoxypyridine-2,4-disulfonamide may involve optimized versions of the above synthetic routes, with a focus on scalability, yield, and cost-effectiveness. Continuous flow reactors and automated synthesis platforms can be employed to enhance production efficiency.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclopropoxy group, leading to the formation of cyclopropanone derivatives.

Reduction: Reduction reactions can target the sulfonamide groups, converting them to corresponding amines.

Substitution: The pyridine ring can participate in electrophilic and nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products:

Oxidation: Cyclopropanone derivatives.

Reduction: Amines.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

5-Cyclopropoxypyridine-2,4-disulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxypyridine-2,4-disulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide groups can form hydrogen bonds with active site residues, inhibiting enzyme activity. Additionally, the compound may interfere with cellular pathways by binding to key proteins, thereby modulating biological processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence includes two compounds with partial structural similarities to 5-cyclopropoxypyridine-2,4-disulfonamide. A comparative analysis is outlined below:

Table 1: Structural and Functional Group Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Core Heterocycle
5-Cyclopropoxypyridine-2,4-disulfonamide	Not Provided	C₈H₁₁N₃O₅S₂	296.3 (estimated)	Cyclopropoxy, dual sulfonamides	Pyridine
5-Isopropyl-pyridine-2-sulfonic acid [6-(3-amino-propoxy)-2-cyclopropyl-5-(2-methoxy-phenoxy)-pyrimidin-4-yl]-amide	329925-26-0	C₂₅H₃₁N₅O₅S	513.618	Isopropyl, sulfonamide, pyrimidine, cyclopropyl	Pyrimidine
2-Chloro-6-methylpyrimidine-4-carboxylic acid	89581-58-8	C₆H₅ClN₂O₂	172.57 (calculated)	Chloro, methyl, carboxylic acid	Pyrimidine

Key Observations

Core Heterocycle Differences :

• The target compound features a pyridine ring, whereas the analogs in and are based on pyrimidine rings. Pyridine derivatives often exhibit distinct electronic properties compared to pyrimidines, impacting reactivity and binding affinity in biological systems.

Functional Group Variations: Sulfonamides vs. Carboxylic Acid: The dual sulfonamide groups in the target compound contrast with the carboxylic acid group in . Sulfonamides typically enhance water solubility and hydrogen-bonding capacity, while carboxylic acids may confer acidity and metal-chelating properties . Cyclopropoxy vs.

Molecular Weight and Complexity :

• The target compound (296.3 g/mol) is significantly smaller and less complex than the pyrimidine-based analog in (513.6 g/mol), suggesting differences in pharmacokinetic profiles (e.g., absorption, distribution).

Synthetic Feasibility :

• highlights a high-yield synthetic route for its compound, involving multi-step functionalization of the pyrimidine core . By contrast, synthesizing the target compound would require selective sulfonamide introduction on pyridine, which may pose regioselectivity challenges.

Research Implications and Limitations

• Safety and Handling : provides safety data for a pyrimidine-carboxylic acid derivative, emphasizing the need for protective measures during handling . Similar precautions may apply to the target compound, though specific toxicity data is lacking.

Table 2: Hypothetical Property Comparison

Property	5-Cyclopropoxypyridine-2,4-disulfonamide	5-Isopropyl-pyridine-2-sulfonic acid [6-(3-amino-propoxy)... ()	2-Chloro-6-methylpyrimidine-4-carboxylic acid ()
Water Solubility	Moderate (sulfonamides)	Low (bulky substituents)	High (carboxylic acid)
Metabolic Stability	High (cyclopropyl group)	Moderate (amino-propoxy chain)	Low (reactive chloro group)
Synthetic Yield	Not reported	High (optimized route)	Not reported